Cas no 1342571-27-0 (1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione)

• Product Name: 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione
• CAS No: 1342571-27-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6388307
• PubChem ID: 62875135
• Update Time: 2025-07-22

1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione
• 1,3-Pentanedione, 1-(2,5-dimethyl-3-furanyl)-4-methyl-
• AKOS012171225
• 1342571-27-0
• CS-0273545
• EN300-1125110

• Inchi： 1S/C12H16O3/c1-7(2)11(13)6-12(14)10-5-8(3)15-9(10)4/h5,7H,6H2,1-4H3
• InChI Key： OLKWSDINHURXTF-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(=O)CC(=O)C(C)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.042±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±35.0 °C(Predicted)
• pka: 8.96±0.50(Predicted)

Additional information on 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione

Professional Introduction to Compound with CAS No. 1342571-27-0 and Product Name: 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione

The compound with the CAS number 1342571-27-0 and the product name 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug discovery and molecular medicine. The molecular framework of 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione incorporates a fused heterocyclic system with a furan moiety, which is known for its versatility in medicinal chemistry. The presence of multiple reactive sites within the molecule allows for diverse chemical modifications, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of furan-based compounds. The 2,5-dimethylfuran-3-yl substituent in this molecule contributes to its stability and reactivity, enabling it to participate in various biochemical interactions. This feature has been leveraged in several research studies aimed at identifying compounds with potential anti-inflammatory, anticancer, and antimicrobial effects. The 4-methylpentane-1,3-dione backbone provides additional functional groups that can be selectively modified to enhance binding affinity and target specificity. Such structural features are crucial for optimizing drug candidates for clinical trials.

One of the most compelling aspects of 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione is its role as a key intermediate in synthesizing more complex bioactive molecules. Researchers have utilized this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions makes it an ideal candidate for designing molecules that can interact with biological targets with high precision. This has led to several promising candidates entering preclinical studies, where they are being evaluated for their efficacy and safety profiles.

The synthesis of 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of the furan ring followed by the introduction of the pentane dione moiety. Advanced synthetic techniques such as cross-coupling reactions and catalytic hydrogenation have been employed to achieve high yields and purity levels. These methods ensure that the final product meets the stringent requirements for pharmaceutical applications. The scalability of the synthesis is also an important consideration, as it determines the feasibility of producing larger quantities for industrial use.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione interacts with biological targets. Molecular docking studies have revealed that this compound can bind to specific protein pockets with high affinity, suggesting its potential as a lead compound for drug development. These virtual screening approaches have accelerated the identification of promising candidates that require further experimental validation. Additionally, quantum mechanical calculations have been used to predict the electronic properties of the molecule, which are essential for understanding its reactivity and mechanism of action.

The pharmacokinetic properties of 1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione are another critical area of investigation. Studies have shown that this compound exhibits favorable solubility characteristics, which are essential for oral bioavailability. Furthermore, its metabolic stability has been assessed through in vitro studies using liver microsomes and cytochrome P450 enzymes. These evaluations provide insights into how the compound is processed within the body and help predict its potential side effects. Understanding these pharmacokinetic parameters is crucial for optimizing dosing regimens and ensuring therapeutic efficacy.

In conclusion,1-(2,5-dimethylfuran-3-yl)-4-methylpentane-1,3-dione (CAS No. 1342571-27-0) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with potential applications across multiple disease areas. Ongoing research continues to uncover new ways in which this compound can be utilized to address unmet medical needs. As our understanding of its pharmacological properties advances, 1-(2,5-dimethylfuran-3-y l)-4-methylpentane - 1 , 3 - dione is poised to play a pivotal role in shaping future treatments.